Cas no 95716-68-0 ((1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one)

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one structure

95716-68-0 structure

Product Name:(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one

CAS No:95716-68-0

Molecular Formula:C₁₉H₃₂O₂

Molecular Weight:292.456186294556

CID:2184289

PubChem ID:11833231

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Properties

Names and Identifiers

- (1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one
- (1R,3aR,7aR)-1-[(2R,3E,5S)-6-Hydroxy-5,6-dimethyl-3-hepten-2-yl]- 7a-methyloctahydro-4H-inden-4-one
- (1R,3aR,7aR)-Octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one
- (1R,3aR,7aR)-Octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one (ACI)
- 4H-Inden-4-one, octahydro-1-(5-hydroxy-1,4,5-trimethyl-2-hexenyl)-7a-methyl-, [1R-[1α(1R*,2E,4S*),3aβ,7aα]]- (9CI)
- Paricalcitol Impurity 4
- C16824
- CS-M1939
- SCHEMBL13775133
- CS-14345
- AKOS030528672
- 95716-68-0
- (7aR)-1-[(2R,5S,E)-6-Hydroxy-5,6-dimethylhept- 3-en-2-yl]-7a-methylhexahydro-1H-inden-4(2H)-one
- (1R,3Ar,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
- AC-29736
- DB-257438
- VDA71668
- InChIKey： QZJWXZGUOIMBAV-WXWTUHQWSA-N
- Inchi： 1S/C19H32O2/c1-13(8-9-14(2)18(3,4)21)15-10-11-16-17(20)7-6-12-19(15,16)5/h8-9,13-16,21H,6-7,10-12H2,1-5H3/b9-8+/t13-,14+,15-,16+,19-/m1/s1
- SMILES： C[C@]12CCCC(=O)[C@@H]1CC[C@@H]2[C@H](C)/C=C/[C@H](C)C(O)(C)C

Computed Properties

Exact Mass: 292.240230259g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 292.240230259g/mol
Heavy Atom Count: 21
Complexity: 423
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Solubility: Almost insoluble (0.041 g/l) (25 º C),
Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AW97458-25mg	(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one	95716-68-0		25mg	$1424.00	2024-07-18
ChemScence	CS-M1939-100mg	(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one	95716-68-0		100mg	$1800.0	2022-04-26
Key Organics Ltd	CS-14345-0.25g	(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one	95716-68-0	>97%	0.25g	£5097.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058986-100mg	(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one	95716-68-0	97%	100mg	￥19656	2023-04-12

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Synthesis

Synthetic Circuit 1

95716-67-9

95716-68-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt
1.2 Reagents: Dipyridinium dichromate ; 14 h, rt
1.3 Solvents: Diethyl ether ; 1 h, rt

Reference

: Process for the preparation of the "Windaus 25-hydroxyketone" from Vitamin D2 via Wittig-Horner reaction

, Spain, , ,

Synthetic Circuit 2

95716-67-9

95716-68-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt
1.2 Reagents: Dipyridinium dichromate ; 14 h, rt
1.3 Solvents: Diethyl ether ; 1 h, rt

Reference

: Process for the preparation of the "Windaus 25-hydroxyketone" from Vitamin D2 via Julia-Kocienski reaction

, Spain, , ,

Synthetic Circuit 3

21343-40-8

95716-68-0

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Ethanol , Water ; -40 °C; 40 min, -40 °C → -25 °C; 20 min, rt
1.2 Reagents: Sodium periodate Solvents: Methanol , Water ; cooled; 2 h, rt

Reference

: Process for the preparation of octahydroindene derivatives, useful as intermediates of for paricalcitol

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

124905-24-4

2891929-99-8

95716-68-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 15 min, -50 °C
1.2 Solvents: Tetrahydrofuran ; -50 °C; 2.5 h, -50 °C; -50 °C → rt
1.3 Reagents: Water

Reference

: Preparation method of stable paricalcitol from 1L-epi-2-inosose, vitamin D2 and methyl (R)-3-hydroxy-2-methylpropanoate

, China, , ,

Synthetic Circuit 5

95716-67-9

95716-68-0

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane

Reference

: Stereocontrolled total synthesis of 1α,25-dihydroxycholecalciferol and 1α,25-dihydroxyergocalciferol

Baggiolini, Enrico G.; Iacobelli, Jerome A.; Hennessy, Bernard M.; Batcho, Andrew D.; Sereno, John F.; et al, Journal of Organic Chemistry, 1986, 51(16), 3098-108

Synthetic Circuit 6

95716-68-0

Reaction Conditions

Reference

: An intramolecular Diels-Alder approach to the cis ring fused isomer of the 25-hydroxy vitamin D2 Grundmann ketone

Wilson, Stephen R.; Jacob, Linda, Journal of Organic Chemistry, 1992, 57(16), 4380-5

Synthetic Circuit 7

95716-68-0

Reaction Conditions

Reference

: Two new approaches to the 25-hydroxy-vitamin D2 side chain

Wilson, Stephen R.; Davey, Andrew E.; Guazzaroni, Maria E., Journal of Organic Chemistry, 1992, 57(7), 2007-12

Synthetic Circuit 8

95716-68-0

Reaction Conditions

Reference

: Stereocontrolled total synthesis of 1α,25-dihydroxyergocalciferol

Batcho, Andrew D.; Sereno, John F.; Baggiolini, Enrico G.; Hennessy, Bernard M.; Uskokovic, Milan R., Croatica Chemica Acta, 1986, 58(4), 757-63

Synthetic Circuit 9

95716-68-0

Reaction Conditions

Reference

: 1α,25-Dihydroxyergocalciferol

, European Patent Organization, , ,

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Raw materials

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Preparation Products

(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one (95716-68-0)

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95716-68-0 ((1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:95716-68-0)(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-diMethylhept-3-en-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one

Purity:99.9%

Quantity:200kg

Price($):discuss personally